Cas no 1259674-77-5 ((2R)-2-amino-2-(5-bromo-2-fluoropyridin-3-yl)ethan-1-ol)

• Product Name: (2R)-2-amino-2-(5-bromo-2-fluoropyridin-3-yl)ethan-1-ol
• CAS No: 1259674-77-5
• MF: C₇H₈BrFN₂O
• MW: 235.053624153137
• CID: 6342925
• PubChem ID: 130695896
• Update Time: 2025-05-21

(2R)-2-amino-2-(5-bromo-2-fluoropyridin-3-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-2-amino-2-(5-bromo-2-fluoropyridin-3-yl)ethan-1-ol
• EN300-1912245
• 1259674-77-5

• Inchi： 1S/C7H8BrFN2O/c8-4-1-5(6(10)3-12)7(9)11-2-4/h1-2,6,12H,3,10H2/t6-/m0/s1
• InChI Key： RQPUWMXMVBGWSS-LURJTMIESA-N
• SMILES： BrC1=CN=C(C(=C1)[C@H](CO)N)F

Computed Properties

• Exact Mass: 233.98040g/mol
• Monoisotopic Mass: 233.98040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 59.1Ų

Additional information on (2R)-2-amino-2-(5-bromo-2-fluoropyridin-3-yl)ethan-1-ol

Introduction to (2R)-2-amino-2-(5-bromo-2-fluoropyridin-3-yl)ethan-1-ol (CAS No. 1259674-77-5)

(2R)-2-amino-2-(5-bromo-2-fluoropyridin-3-yl)ethan-1-ol is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1259674-77-5, represents a promising candidate for further exploration in medicinal chemistry due to its unique structural features and potential biological activities.

The molecular structure of (2R)-2-amino-2-(5-bromo-2-fluoropyridin-3-yl)ethan-1-ol incorporates a chiral center, which is denoted by the (R) configuration at the 2-position of the ethylamine moiety. This stereochemical feature is crucial in pharmaceutical applications, as it can significantly influence the compound's pharmacokinetic properties and therapeutic efficacy. The presence of both bromine and fluorine substituents on the pyridine ring adds another layer of complexity, potentially modulating interactions with biological targets.

In recent years, there has been a growing interest in developing novel compounds that combine multiple pharmacophores to enhance their biological activity. The structure of (2R)-2-amino-2-(5-bromo-2-fluoropyridin-3-yl)ethan-1-ol aligns well with this trend, as it integrates an amino group with a pyridine-based scaffold. Such combinations have been shown to exhibit a wide range of biological activities, including anti-inflammatory, anticancer, and antimicrobial properties.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Preliminary studies have suggested that derivatives of this structure may interact with specific neurotransmitter receptors, offering a novel approach to modulate central nervous system function. The fluorine atom, in particular, has been identified as a key element in enhancing binding affinity to certain biological targets, making it an attractive feature for drug design.

The synthesis of (2R)-2-amino-2-(5-bromo-2-fluoropyridin-3-yl)ethan-1-ol presents several challenges due to its complex structural framework. However, advances in synthetic methodologies have made it increasingly feasible to produce this compound on a scalable basis. Researchers have employed various techniques, including asymmetric synthesis and transition metal-catalyzed reactions, to achieve high yields and enantiomeric purity.

Evaluation of the pharmacological properties of (2R)-2-amino-2-(5-bromo-2-fluoropyridin-3-yl)ethan-1-ol has revealed several promising characteristics. In vitro studies have demonstrated its ability to inhibit certain enzymes associated with inflammatory pathways, suggesting potential therapeutic benefits in conditions such as rheumatoid arthritis and inflammatory bowel disease. Additionally, preliminary animal models have shown encouraging results regarding its efficacy in reducing neuropathic pain.

The role of halogenated pyridines in medicinal chemistry cannot be overstated. These compounds often exhibit enhanced metabolic stability and improved bioavailability compared to their non-halogenated counterparts. The presence of both bromine and fluorine atoms in the structure of (2R)-2-amino-2-(5-bromo-2-fluoropyridin-3-ylenthanenol) is particularly noteworthy, as it may contribute to its unique pharmacological profile.

As research continues to uncover new therapeutic targets and mechanisms, compounds like (2R)-amino 22( 55 bromo 22fluoropyridin 33 yl) ethanol are expected to play an increasingly important role in drug development. Their multifaceted structural features offer a rich foundation for designing next-generation therapeutics with improved efficacy and reduced side effects.

The future prospects for this compound are bright, with ongoing studies aimed at optimizing its chemical properties and exploring new applications. Collaborative efforts between academic researchers and pharmaceutical companies are likely to accelerate progress in this area, leading to novel treatments for a variety of diseases.